Cas no 2137633-48-6 (1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)-)

• Product Name: 1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)-
• CAS No: 2137633-48-6
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5297931
• Update Time: 2025-06-12

1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)-

• Inchi： 1S/C10H14N4/c1-14-7-10(13-8-14)6-11-5-9-3-2-4-12-9/h2-4,7-8,11-12H,5-6H2,1H3
• InChI Key： WYUFDWNWHQPJIF-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(CNCC2=CC=CN2)N=1

Additional information on 1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)-

Recent Advances in the Study of 1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)- (CAS: 2137633-48-6)

The compound 1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)- (CAS: 2137633-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in drug discovery. The imidazole and pyrrole moieties present in the structure are known to interact with various biological targets, including enzymes and receptors, making this compound a promising scaffold for the development of new therapeutics. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalysis, to optimize the production of 1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)- with high yield and purity.

In vitro and in vivo studies have demonstrated the compound's potential in modulating specific biological pathways. For instance, preliminary data suggest that it may exhibit inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings are supported by molecular docking studies, which reveal strong binding affinities between the compound and target proteins. Further investigations are underway to elucidate the precise mechanisms of action and to evaluate the compound's pharmacokinetic and pharmacodynamic properties.

The therapeutic potential of 1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)- extends to various disease areas, including cancer, neurodegenerative disorders, and infectious diseases. Its ability to cross the blood-brain barrier, as indicated by recent pharmacokinetic studies, makes it a particularly attractive candidate for central nervous system (CNS)-targeted therapies. Additionally, its structural versatility allows for further derivatization, enabling the development of analogs with enhanced efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the development of this compound as a viable drug candidate. Issues such as solubility, stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1H-Imidazole-4-methanamine, 1-methyl-N-(1H-pyrrol-2-ylmethyl)- (CAS: 2137633-48-6) represents a promising avenue for drug discovery, with its unique chemical structure and broad biological activity. Continued research and development efforts are expected to further uncover its therapeutic potential and pave the way for novel treatments in various medical fields.